molecular formula C7H8N4S B15325153 2-(1-Methyl-1h-1,2,4-triazol-5-yl)thiophen-3-amine

2-(1-Methyl-1h-1,2,4-triazol-5-yl)thiophen-3-amine

Cat. No.: B15325153
M. Wt: 180.23 g/mol
InChI Key: GHRQPCADMPLMFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine is a heterocyclic compound featuring a thiophene ring substituted with a 1-methyl-1H-1,2,4-triazole moiety at the 2-position and an amine group at the 3-position. The molecular formula is C₇H₈N₄S, with a molecular weight of 180.23 g/mol. Its structure combines the electron-rich thiophene ring with the pharmacologically significant 1,2,4-triazole group, making it a candidate for drug discovery, particularly in oncology and antimicrobial research.

Properties

Molecular Formula

C7H8N4S

Molecular Weight

180.23 g/mol

IUPAC Name

2-(2-methyl-1,2,4-triazol-3-yl)thiophen-3-amine

InChI

InChI=1S/C7H8N4S/c1-11-7(9-4-10-11)6-5(8)2-3-12-6/h2-4H,8H2,1H3

InChI Key

GHRQPCADMPLMFE-UHFFFAOYSA-N

Canonical SMILES

CN1C(=NC=N1)C2=C(C=CS2)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine typically involves the formation of the triazole ring followed by its attachment to the thiophene ring. One common method starts with the preparation of N-methyl-1H-1,2,4-triazole, which is then reacted with a thiophene derivative under specific conditions to form the desired compound . The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the triazole-thiophene linkage.

Industrial Production Methods

In an industrial setting, the production of 2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the thiophene ring .

Scientific Research Applications

2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine has a wide range of applications in scientific research:

Mechanism of Action

The mechanism by which 2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine exerts its effects involves its interaction with specific molecular targets. For instance, in medicinal applications, the compound may bind to enzymes or receptors, modulating their activity and leading to therapeutic effects. The exact pathways involved can vary depending on the specific application and target .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their properties, with detailed comparisons below:

Compound Name Molecular Formula Molecular Weight (g/mol) Key Substituents Reported Applications Evidence Source
2-(1-Methyl-1H-1,2,4-triazol-5-yl)thiophen-3-amine (Target) C₇H₈N₄S 180.23 Thiophen-3-amine, 1-methyltriazol-5-yl Potential anticancer/antimicrobial N/A (Inference)
4-Chloro-3-(3-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine C₇H₆ClN₄S 214.67 Chlorine at C4, methyltriazole at C3 Medicinal chemistry (EOS Med Chem)
2-(3-Methyl-1,2,4-oxadiazol-5-yl)thiophen-3-amine C₇H₇N₃OS 181.21 Oxadiazole at C2, methyl at oxadiazole Not explicitly stated
5-Phenyl-N-(p-tolyl)-1H-1,2,4-triazol-3-amine C₁₅H₁₅N₅ 265.31 Phenyl at C5, p-tolylamine at N3 Anticancer research
1-[(3-Methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine C₉H₁₁N₃S 193.27 Pyrazole-amine, methylthiophene substitution Not explicitly stated

Structural and Functional Comparisons

4-Chloro-3-(3-methyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine Key Difference: Chlorine substituent at the thiophene C4 position instead of C2. Synthesis: Likely involves halogenation steps post-triazole incorporation, similar to methods in and .

2-(3-Methyl-1,2,4-oxadiazol-5-yl)thiophen-3-amine Key Difference: Replacement of triazole with oxadiazole.

5-Phenyl-N-(p-tolyl)-1H-1,2,4-triazol-3-amine

  • Key Difference : Aryl substituents (phenyl and p-tolyl) instead of thiophene.
  • Impact : Enhanced aromatic stacking interactions, contributing to its reported anticancer activity .

1-[(3-Methylthiophen-2-yl)methyl]-1H-pyrazol-5-amine

  • Key Difference : Pyrazole core instead of triazole, with a methylthiophene side chain.
  • Impact : The pyrazole ring offers distinct hydrogen-bonding capabilities, which may influence bioavailability .

Physicochemical Properties

  • Solubility : The target compound’s lower molecular weight (180.23 vs. 214.67 in the chlorinated analog) suggests better aqueous solubility, critical for drug delivery.
  • logP : Triazole-containing compounds generally exhibit moderate logP values (~2.5–3.5), balancing lipophilicity and permeability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.